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Compound of Interest

Compound Name: 5-Bromovaleronitrile

Cat. No.: B1265816

Essential Safety and Handling Guide for 5-
Bromovaleronitrile

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Bromovaleronitrile. Adherence

to these protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

5-Bromovaleronitrile is a hazardous chemical that requires stringent safety measures. It is
harmful if swallowed, inhaled, or in contact with skin, and it can cause serious eye and skin
irritation, as well as potential respiratory irritation and allergic skin reactions[1][2]. The
mandatory Personal Protective Equipment (PPE) for handling this substance is detailed below.
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Protection Type

Specific Equipment

Purpose & Guidelines

Eye/Face Protection

Chemical splash-resistant

safety glasses or goggles with
side protection. A face shield is
recommended when there is a

risk of splashing.

Must be tested and approved
under standards such as
OSHA 29 CFR 1910.133 or EU
EN166[3].

Hand Protection

Appropriate chemical-resistant
gloves (e.g., Nitrile or Butyl
rubber).

Inspect gloves before each
use. Select gloves based on
an evaluation of skin hazards,
duration of use, and chemical
resistance. Remove gloves
carefully to avoid skin

contamination[1][3].

Body Protection

Laboratory coat or appropriate

protective clothing.

Prevents skin exposure.
Contaminated clothing should
not be allowed out of the
workplace and must be

washed before reuse[1][3].

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator. A type ABEK
(EN14387) respirator filter or a
dust mask type N95 (US) may
also be appropriate depending
on the specific conditions of

use.

Required if ventilation is
inadequate, if vapors or mists
are generated, or if exposure
limits are exceeded. Always

use in a well-ventilated area[3]

[4].

Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize exposure risks.

Engineering Controls:

o Work in a well-ventilated area, such as a chemical fume hood, to maintain low airborne

concentrations[3].
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e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
vicinity of any potential exposure[3].

Handling Procedures:

Avoid all personal contact, including the inhalation of vapors or mists[5].

Do not eat, drink, or smoke in the handling area[1][5].

After handling, wash hands and any exposed skin thoroughly[1][5].

Remove contaminated clothing and wash it before reuse[1].
Storage Conditions:

e Store in a cool, dry, and well-ventilated place[1][5].

o Keep the container tightly closed when not in use[1][5].

o Store away from incompatible materials, which include strong acids, strong bases, strong
oxidizing agents, and strong reducing agents[5].

Emergency and Disposal Plan

A clear plan for emergencies and proper disposal is mandatory.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Immediately rinse with plenty of water for at

least 15 minutes, occasionally lifting the upper
Eye Contact i i ) i

and lower eyelids. Seek immediate medical

attention[5].

Immediately remove all contaminated clothing.
) Wash the affected skin with plenty of soap and
Skin Contact )
water for at least 15 minutes. Consult a

physician[5].

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation
respiration. Seek medical attention if you feel
unwell[5].
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Never
Ingestion give anything by mouth to an unconscious

person. Call a POISON CENTER or doctor

immediately[5].

Accidental Release Measures:

e Evacuate personnel to a safe area[5].

o Wear appropriate personal protective equipment as detailed in Section 1[5].

o Ensure adequate ventilation[5].

o Prevent the spill from entering drains or water courses[5].

e Contain the spill and absorb it with an inert material (e.g., sand, earth, vermiculite).

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste[5].

Disposal Plan:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.chemicalbook.com/msds/5-bromovaleronitrile.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o All waste materials, including contaminated absorbents and empty containers, must be
treated as hazardous waste.

o Dispose of surplus and non-recyclable materials through a licensed disposal company|[5].
e Do not mix with other waste streams|[5].

 All disposal activities must be in strict accordance with national, state, and local
environmental regulations[5].

Chemical Properties

Understanding the physical and chemical properties of 5-Bromovaleronitrile is fundamental to
its safe handling.

Property Value

Molecular Formula C5H8BIrN[1]

Molecular Weight 162.03 g/mol [2]
Appearance Liquid[5]

Boiling Point 110-111 °C (12 mmHg)[5]
Density 1.388 g/cm3 at 25 °C[5]
Flash Point 110 °C (closed cup)[5]

Workflow for Handling 5-Bromovaleronitrile

The following diagram outlines the standard workflow for safely handling 5-Bromovaleronitrile
in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromovaleronitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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